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Compound of Interest

Compound Name: Isopropyl! 4-oxopentanoate

Cat. No.: B1584858

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isopropyl levulinate, a versatile bio-
based chemical. The document covers its fundamental properties, synthesis protocols, and
potential applications relevant to research and development.

Chemical Identity and Structure

Isopropyl levulinate, also known as propan-2-yl 4-oxopentanoate, is an ester of levulinic acid
and isopropanol.[1][2] Its unique structure, containing both a ketone and an ester functional
group, makes it a valuable intermediate in various chemical syntheses.[3]

CAS Number: 21884-26-4[2][4][5]

Molecular Formula: CsH1403[1][2]

IUPAC Name: propan-2-yl 4-oxopentanoate[1][2]

SMILES: CC(C)OC(=0)CCC(=0)C[1]

InChiKey: MGJRGGIHFUREHT-UHFFFAOY SA-N[1]

Structure:

Caption: Chemical structure of isopropyl levulinate.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of isopropyl levulinate.

Property Value Source
Molecular Weight 158.19 g/mol [1]
Appearance Colorless clear liquid (est.) [415]
Boiling Point 209.00 °C @ 760.00 mm Hg [41[5]
N , 0.98100 to 0.98700 @ 25.00
Specific Gravity oc [4115]
_ 1.41800 to 1.42400 @ 20.00
Refractive Index o [4][5]
Flash Point 184.00 °F (84.44 °C) [4][5]
0.204000 mmHg @ 25.00 °C
Vapor Pressure [5]
(est)

N Soluble in alcohol; very slightly
Solubility ] [5]
soluble in water.

logP (o/w) 0.792 (est.) [5]

Synthesis of Isopropyl Levulinate

Isopropyl levulinate can be synthesized through several pathways, primarily from biomass-
derived precursors like levulinic acid and furfural.[3]

A common method for producing isopropyl levulinate is the direct esterification of levulinic acid
with isopropanol in the presence of an acid catalyst.[3] This reaction involves the condensation
of the carboxylic acid group of levulinic acid with the hydroxyl group of isopropanol.[3]
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Caption: Esterification of levulinic acid to isopropyl levulinate.
Experimental Protocol: Esterification of Levulinic Acid
This protocol is based on general laboratory procedures for Fischer esterification.

Materials:

Levulinic acid

 |sopropanol (anhydrous)

e Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

o Reflux condenser
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e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask, combine levulinic acid and an excess of isopropanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC).

 After the reaction is complete, allow the mixture to cool to room temperature.

* Neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate
until effervescence ceases.

o Transfer the mixture to a separatory funnel and wash with water and then with brine.
e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to obtain crude isopropyl levulinate.

e The product can be further purified by distillation.

An alternative and promising route involves a two-step microwave-assisted cascade process

starting from furfural, another key biomass-derived platform chemical.[3][6][7] This process first

involves the catalytic transfer hydrogenation of furfural to furfuryl alcohol, followed by the
alcoholysis of furfuryl alcohol to isopropyl levulinate.[3][6][7]
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Caption: Two-step cascade synthesis of isopropyl levulinate from furfural.
Experimental Protocol: Two-Step Synthesis from Furfural
This protocol is a generalized representation based on published research.[6][7]
Step 1: Catalytic Transfer Hydrogenation of Furfural Materials:
e Furfural

* Isopropanol (solvent and H-donor)
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e Cu-Fes0a4 magnetic catalyst

e Microwave reactor

Procedure:

In a microwave reactor vessel, combine furfural, isopropanol, and the Cu-FesOa4 catalyst.

o Seal the vessel and subject it to microwave heating at a specified temperature (e.g., 130°C)
for a designated time (e.g., 1 hour).[6]

 After the reaction, cool the vessel and separate the magnetic catalyst using an external
magnet.

e The resulting solution is rich in furfuryl alcohol.

Step 2: Alcoholysis of Furfuryl Alcohol Materials:

 Furfuryl alcohol-rich solution from Step 1

e Solid acid catalyst (e.g., Amberlyst A70 resin)

e Microwave reactor

Procedure:

To the furfuryl alcohol-rich solution, add the solid acid catalyst.

Seal the microwave reactor vessel and heat at a specified temperature (e.g., 120°C) for a
certain duration (e.g., 1.5 hours).[6]

Upon completion, cool the reaction mixture and separate the solid catalyst by filtration.

The resulting liquid contains isopropyl levulinate, which can be purified by distillation.

Applications in Research and Development

Isopropyl levulinate and other alkyl levulinates are gaining attention for a variety of applications:
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» Biofuels: They are considered promising bio-based molecules that can be blended with
transportation fuels like biodiesel to reduce soot formation.[7]

e Green Solvents: Their properties make them potential environmentally friendly solvents for
various chemical processes.[7]

o Chemical Intermediates: Isopropyl levulinate serves as a precursor for the synthesis of other
valuable chemicals, such as y-valerolactone (GVL), which has applications in polymer
synthesis.[3][8]

» Flavoring Agents and Fragrances: Alkyl levulinates are used as flavoring agents and
fragrances in the food and cosmetic industries.[7]

o Pharmaceutical and Agrochemical Synthesis: It can be a precursor for synthesizing chiral y-
butyrolactones, which are important building blocks in the synthesis of pharmaceuticals and
agrochemicals.[3]

The development of efficient and sustainable methods for producing isopropy! levulinate from
biomass is a key area of research, driven by the growing demand for renewable chemicals and
fuels.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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